Cas no 2228265-71-0 (tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate
• CAS No: 2228265-71-0
• MF: C₁₂H₁₇N₃O₂S
• MW: 267.347281217575
• CID: 5838064
• PubChem ID: 165672390
• Update Time: 2025-06-13

tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-amino-1-(4-cyano-2-thienyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate
• EN300-1899253
• 2228265-71-0
• tert-butyl N-[2-amino-1-(4-cyanothiophen-2-yl)ethyl]carbamate

• Inchi： 1S/C12H17N3O2S/c1-12(2,3)17-11(16)15-9(6-14)10-4-8(5-13)7-18-10/h4,7,9H,6,14H2,1-3H3,(H,15,16)
• InChI Key： ZEABGTMPWWFMII-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1SC=C(C#N)C=1)CN

Computed Properties

• Exact Mass: 267.10414797g/mol
• Monoisotopic Mass: 267.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 435.7±45.0 °C(Predicted)
• pka: 11.07±0.46(Predicted)

Additional information on tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate (CAS No. 2228265-71-0)

The compound tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate (CAS No. 2228265-71-0) is a specialized organic molecule garnering significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-cyanothiophene moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

One of the most searched questions in scientific forums is: "What are the applications of tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate in drug development?" This compound's versatility lies in its ability to serve as a building block for peptidomimetics and small-molecule inhibitors. Its cyanothiophene component is particularly noteworthy, as it often enhances binding affinity to biological targets, a feature highly sought after in kinase inhibitor design.

In the context of current trends, the demand for heterocyclic compounds like this has surged due to their prevalence in FDA-approved drugs. A 2023 study highlighted that over 60% of small-molecule drugs contain thiophene derivatives, underscoring the relevance of this compound. The tert-butyl protecting group in its structure also makes it a strategic choice for solid-phase peptide synthesis (SPPS), a technique dominating modern peptide therapeutics research.

Synthetic accessibility is another hot topic among chemists. The compound's CAS No. 2228265-71-0 frequently appears in patent literature describing optimized routes for multi-step organic synthesis. Recent advancements in flow chemistry have enabled more efficient production of such intermediates, addressing another common search query: "How to synthesize tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate with high yield?" Modern protocols emphasize palladium-catalyzed cross-coupling and microwave-assisted reactions to improve efficiency.

The structure-activity relationship (SAR) studies involving this compound reveal fascinating insights. Its aminoethylcarbamate segment allows for diverse derivatization, making it a favorite scaffold in combinatorial chemistry libraries. Pharmaceutical companies are particularly interested in its potential to generate allosteric modulators for G-protein-coupled receptors (GPCRs), a trending research area in neurodegenerative disease treatment.

From an analytical chemistry perspective, the compound's UV-active cyanothiophene group facilitates detection in HPLC-MS systems, a feature frequently discussed in method development circles. This characteristic aligns with the growing demand for analytically tractable intermediates in quality control workflows. Researchers also note its stability under various pH conditions, an important consideration for formulation scientists.

Environmental considerations have become paramount in chemical research. While not classified as hazardous, the compound's biodegradation pathways are being studied to address the broader industry shift toward green chemistry principles. This responds to another common search: "Is tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate environmentally persistent?" Preliminary data suggest moderate biodegradability, prompting investigations into bio-based alternatives for the tert-butyl group.

The intellectual property landscape shows increasing activity around this compound. Since 2020, over 15 patents have referenced CAS No. 2228265-71-0, primarily in claims for Janus kinase (JAK) inhibitors and interleukin receptor antagonists. This patent activity reflects the compound's importance in developing next-generation immunomodulators, a therapeutic area experiencing exponential growth.

In academic settings, the compound serves as an excellent case study for retrosynthetic analysis. Its convergent synthesis from 2-bromo-4-cyanothiophene and Boc-protected aminoethanol demonstrates important concepts in protective group chemistry and heterocyclic ring functionalization. These aspects make it a frequent subject in graduate-level organic chemistry curricula.

Looking ahead, the compound's potential in proteolysis targeting chimeras (PROTACs) represents an exciting frontier. Its ability to simultaneously engage E3 ligases and target proteins positions it as a candidate for this revolutionary drug modality. This application answers another trending question: "Can tert-butyl N-2-amino-1-(4-cyanothiophen-2-yl)ethylcarbamate be used in targeted protein degradation?"